![molecular formula C7H9NOS B3176266 5-Methoxy-3-methylthiopyridine CAS No. 98627-13-5](/img/structure/B3176266.png)
5-Methoxy-3-methylthiopyridine
Overview
Description
5-Methoxy-3-methylthiopyridine is a chemical compound with the molecular formula C7H9NOS and a molecular weight of 155.22 . It is used in various applications in the chemical industry .
Synthesis Analysis
The synthesis of this compound involves several methods. One of the main strategies to build up borinic acids relies either on the addition of organometallic reagents to boranes (B (OR) 3, BX 3, aminoborane, arylboronic esters) or the reaction of triarylboranes with a ligand (diol, amino alcohol, etc.) .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a methoxy group (-OCH3) and a methylthio group (-SCH3) attached to it . The exact structure can be found in various chemical databases .Physical and Chemical Properties Analysis
This compound has a predicted boiling point of 255.7±25.0 °C and a predicted density of 1.14±0.1 g/cm3 . Its solubility in water is 6.85 mg/l at 20 °C . It is also soluble in organic solvents like hexane, methanol, and acetone .Scientific Research Applications
Synthesis and Chemical Properties
Compounds with methoxy and methylthio groups on a pyridine ring are of significant interest in chemical synthesis, offering versatile intermediates for developing pharmaceuticals, agrochemicals, and advanced materials. The synthesis of such compounds often involves strategic functionalization of the pyridine ring to introduce methoxy and methylthio groups, utilizing reactions like nucleophilic substitution and transition metal-catalyzed coupling reactions. For instance, the synthesis of 2-amino-4-methoxy-6-methylthiopyrimidine demonstrates the utility of such chemical transformations, showing how specific functional groups can be introduced to achieve desired chemical structures (Yin Dulin, 2005) [https://consensus.app/papers/synthesis-2amino4methoxy6methylthiopyrimidine-dulin/8ca59f962638557e929ff97f5c52ba43/?utm_source=chatgpt].
Applications in Medicinal Chemistry
Compounds structurally related to 5-Methoxy-3-methylthiopyridine find applications in medicinal chemistry, particularly in the synthesis of novel pharmaceutical agents. These compounds can serve as building blocks for the development of drugs with potential anti-inflammatory, antiviral, and antipsychotic activities. For example, methyl 3-Hydroxythieno[2,3-b]pyridine-2-carboxylate has been investigated for its potential anti-inflammatory properties, highlighting the therapeutic potential of such structures (G. P. Moloney, 2001) [https://consensus.app/papers/methyl-3hydroxythieno23bpyridine2carboxylate-moloney/9f0587f4051a5011ad3c60917b51fd59/?utm_source=chatgpt].
Material Science and Catalysis
In the realm of materials science and catalysis, compounds similar to this compound can play a crucial role as ligands in the formation of metal complexes, which are pivotal in catalytic processes. The synthesis and characterization of CuI complexes with N,N',S,S' scorpionate ligands, for instance, provide insight into how such compounds can influence the properties and reactivity of metal centers in catalysis (Marcello Gennari et al., 2008) [https://consensus.app/papers/complexes-nnss-scorpionate-ligands-evidence-gennari/e300e4a103545fd6a4a1a7aac85ae60c/?utm_source=chatgpt].
Safety and Hazards
Mechanism of Action
Target of Action
It’s structurally similar to 5-meo-dmt, which primarily acts as an agonist at the 5-ht1a and 5-ht2a receptors . The 5-HT1A receptor is a well-validated therapeutic target .
Mode of Action
The structurally similar compound 5-meo-dmt is thought to exert its effects primarily through 5-ht2a receptor agonism, although additional mechanisms of action such as monoamine oxidase inhibition (maoi) may also be involved .
Biochemical Pathways
5-meo-dmt, a structurally similar compound, is known to stimulate neuroendocrine function, immunoregulation, and anti-inflammatory processes .
Result of Action
Observational studies and surveys have suggested that single exposure to 5-meo-dmt can cause rapid and sustained reductions in symptoms of depression, anxiety, and stress .
Properties
IUPAC Name |
3-methoxy-5-methylsulfanylpyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NOS/c1-9-6-3-7(10-2)5-8-4-6/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGPYSOIVHGIKGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CN=C1)SC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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